N-cyclohexyl-2-(1H-indol-1-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-indol-1-ylacetamide
• InChI: InChI=1S/C16H20N2O/c19-16(17-14-7-2-1-3-8-14)12-18-11-10-13-6-4-5-9-15(13)18/h4-6,9-11,14H,1-3,7-8,12H2,(H,17,19)
• InChI Key: DKEMNCAHTQEUDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C=CC3=CC=CC=C32
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

N-cyclohexyl-2-(1H-indol-1-yl)acetamide, also known as GW 501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It has been extensively studied for its potential applications in the field of sports enhancement, metabolic disorders, and cancer treatment. In

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-(1H-indol-1-yl)acetamide involves the activation of the PPARδ pathway. PPARδ is a nuclear receptor that regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by this compound leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which in turn leads to improved endurance and metabolic function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase endurance, improve muscle metabolism, reduce inflammation, and lower triglycerides and cholesterol levels. In human studies, it has been shown to improve insulin sensitivity and increase HDL cholesterol levels. However, further research is needed to fully understand the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-2-(1H-indol-1-yl)acetamide in lab experiments is its ability to activate the PPARδ pathway, which can lead to improved metabolic function and endurance. However, one limitation is the potential for off-target effects, as PPARδ is involved in a number of physiological processes. Additionally, the long-term effects of this compound on human health are not fully understood, which may limit its potential applications in the future.

Future Directions

There are a number of future directions for research on N-cyclohexyl-2-(1H-indol-1-yl)acetamide. One area of interest is its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is its potential applications in the field of cancer treatment, as it has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, further research is needed to fully understand the long-term effects of this compound on human health, which may have implications for its use in sports enhancement and other applications.

Scientific Research Applications

N-cyclohexyl-2-(1H-indol-1-yl)acetamide has been extensively studied for its potential applications in the field of sports enhancement, metabolic disorders, and cancer treatment. In sports, it has been shown to increase endurance and improve muscle metabolism by activating the PPARδ pathway. In metabolic disorders, it has been shown to improve insulin sensitivity, reduce inflammation, and lower triglycerides and cholesterol levels. In cancer treatment, it has been shown to inhibit tumor growth and induce apoptosis in cancer cells.